4-Aminobenzaldehyde

• IUPAC Name: 4-aminobenzaldehyde
• InChI: InChI=1S/C7H7NO/c8-7-3-1-6(5-9)2-4-7/h1-5H,8H2
• InChI Key: VATYWCRQDJIRAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)N
• Molecular Formula: C7H7NO
• DSSTOX Substance ID: DTXSID3060299
• Molecular Weight: 121.14 g/mol
• CAS RN: 556-18-3, 28107-09-7

Description

4-Aminobenzaldehyde , also known as p-aminobenzaldehyde , is a chemical compound with the molecular formula C₇H₇NO . It belongs to the class of benzaldehydes . This compound can be found naturally in Crinum asiaticum and Solanum melongena . It appears as a yellow crystalline powder with a melting point of 71-72°C . Notably, it is soluble in alcohol and benzene , but insoluble in water . Additionally, it has a tendency to polymerize easily .

Synthesis Analysis

4-Aminobenzaldehyde can be synthesized through various methods. One common approach involves the nucleophilic addition of the carbonyl group to form an imine , followed by reduction of the imine to an amine using a reducing agent such as sodium cyanoborohydride (NaBH₃CN) .

Chemical Reactions Analysis

4-Aminobenzaldehyde can participate in various chemical reactions, including reductive amination , where it reacts with an amine to form an imine, followed by reduction to yield the corresponding amine. Additionally, it is involved in the synthesis of monoazo dyes and photocurable ion exchange resins .

Scientific Research Applications

Self-Assembling Polycondensation

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High Performance Materials

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Morphology Control of Intractable Polymers

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Commercial Availability

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Mechanism of Action

Target of Action

4-Aminobenzaldehyde, also known as p-aminobenzaldehyde or 4-formylaniline , is a versatile compound that has been used in various applications. It has been found to target bacterial cells while remaining non-toxic to mammalian cells . This selectivity makes it a promising candidate for the development of novel antibiotics .

Mode of Action

The mode of action of 4-Aminobenzaldehyde involves its interaction with bacterial cells. It is theorized to work by binding to and disrupting N-Acetylmuramic acid, a major constituent of peptidoglycan and thus bacterial cell walls . This disruption can lead to the weakening of the bacterial cell wall, potentially leading to cell lysis and death .

Biochemical Pathways

4-Aminobenzaldehyde is a synthetic reagent and monomer that can be used to synthesize monoazo dyes and photocurable ion exchange resins . The biochemical pathways affected by 4-Aminobenzaldehyde are likely to be those involved in cell wall synthesis and maintenance in bacteria . .

Pharmacokinetics

Given its molecular weight of 12114 , it is likely to have good bioavailability

Result of Action

The primary result of the action of 4-Aminobenzaldehyde is the disruption of bacterial cell walls, leading to potential cell death . In addition, it has been used in the synthesis of star-like aggregates of cone-shaped poly(azomethine) crystals , demonstrating its versatility in various applications.

Action Environment

The action of 4-Aminobenzaldehyde can be influenced by various environmental factors. For instance, the synthesis of poly(azomethine) crystals from 4-Aminobenzaldehyde was carried out at 200°C under a slow stream of nitrogen This suggests that the reaction environment, including temperature and atmospheric conditions, can significantly impact the efficacy and stability of 4-Aminobenzaldehyde

Synthesis routes and methods I

Procedure details

172 mg (1.60 mmol) of 4-toluidine were reacted analogously to Example 1 in the presence of 32.1 mg (0.180 mmol) of 3-amino-N-hydroxyphthalimide. After a reaction time of 22 hours, the reaction solution was brought to pH 8 with 2M NaOH, extracted with chloroform and examined by NMR spectroscopy. Yield 62% of 4-aminobenzaldehyde.

Synthesis routes and methods II

Procedure details

To a solution of 4-nitrobenzaldehyde (2.0 g, 0.133 mol) in acetic acid (150 mL) and water (15 mL) was added iron powder (1.48 g, 0.265 mol). The reaction was stirred overnight at room temperature. The mixture was filtered and extracted with dichloromethane (50 mL×3). Then the organic layer was dried over sodium sulfate, filtered and concentrated in vacuo. The residue was purified by flash column chromatography (eluting with 10% ethyl acetate in petroleum ether) to afford 1.2 g of the pure product (yield was 75%).

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

The procedure of Example 1 was followed except that 3.2 g (4.8% by weight of the p-nitrotoluene) of dimethylsulfoxide were substituted for the N,N-dimethylformamide, to obtain 38.3 g (0.317 mol) of p-aminobenzaldehyde and then 39.1 g (0.320 mol) of p-hydroxybenzaldehyde. Thus, the yield of the p-hydroxybenzaldehyde was 65.8%, based on the weight of p-nitrotoluene used.

Q & A

Q1: What is the molecular formula and weight of 4-Aminobenzaldehyde?

A1: 4-Aminobenzaldehyde has the molecular formula C₇H₇NO and a molecular weight of 121.14 g/mol.

Q2: What spectroscopic data is available for characterizing 4-Aminobenzaldehyde?

A2: 4-Aminobenzaldehyde can be characterized using various spectroscopic techniques. * Infrared (IR) Spectroscopy: Reveals characteristic peaks for functional groups such as C=O stretching and N-H stretching vibrations. [, , , ]* Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides information about the hydrogen and carbon environments within the molecule, aiding in structural elucidation. [, , ]* Mass Spectrometry (MS): Determines the molecular weight and fragmentation pattern, providing valuable information for structural confirmation. []* UV-Visible Spectroscopy: Characterizes the electronic transitions within the molecule, often revealing characteristic absorption bands. [, , , ]

Q3: What are some efficient synthetic routes for 4-Aminobenzaldehyde?

A3: 4-Aminobenzaldehyde can be synthesized through various methods:* From Anilines: Anilines unsubstituted at the 4-position can react under mild conditions in a Me₂SO–HCl solvent to yield substituted 4-aminobenzaldehydes. The addition of CuCl₂ is optional but can lead to a cleaner product. []* From 1-methyl-4-nitrobenzene: This method involves multiple steps, including the preparation of an intermediate nitrile compound and subsequent reactions with acetic acid, 2-methyl-4-aminobenzaldehyde, and other reagents. [] * Oxidation of 4-aminotoluene: This can be achieved through ozonation in the presence of a catalytic system like Mn(II)-KBr-H₂SO₄-Ac₂O. This method offers a more environmentally friendly approach compared to traditional methods. [, , ]

Q4: What are some common chemical transformations of 4-Aminobenzaldehyde?

A4: 4-Aminobenzaldehyde is a versatile building block in organic synthesis:* Schiff Base Formation: The aldehyde group readily reacts with primary amines to form Schiff bases, a class of compounds with various applications in coordination chemistry and materials science. [, , ]* Polymerization: 4-Aminobenzaldehyde can be polymerized to create poly(azomethine)s, a class of conjugated polymers with potential applications in electronics and optoelectronics. []* Azo Dye Synthesis: It can be used as a diazo component in the synthesis of azo dyes, which find widespread use in the textile and printing industries. [, , ]* Heterocycle Synthesis: It serves as a precursor for synthesizing various heterocyclic compounds, including benzimidazoles, which exhibit diverse biological activities. []

Q5: What are some prominent applications of 4-Aminobenzaldehyde?

A5: 4-Aminobenzaldehyde finds diverse applications in various fields:* Fluorescent Probes: Derivatives of 4-Aminobenzaldehyde, like coumarin derivatives, exhibit fluorescence properties and have potential as fluorescent probes in biological systems. []* Chemosensors: It plays a crucial role in designing chemosensors for detecting specific analytes. For instance, it serves as a key component in a chemosensing protocol for detecting fluoride ions released from nerve agents like sarin. []* Covalent Organic Frameworks (COFs): 4-Aminobenzaldehyde acts as a valuable linker in constructing COFs, porous materials with potential applications in gas storage and separation. []* Electrically Conductive Adhesives (ECAs): Aminoaldehydes, including 4-Aminobenzaldehyde, are used as additives to enhance the conductivity and stabilize the contact resistance of ECAs. []

Q6: How does 4-Aminobenzaldehyde perform under various conditions?

A6: 4-Aminobenzaldehyde demonstrates specific behaviors under different conditions:* Solvent Effects: Its solubility and stability can vary significantly depending on the solvent polarity. For instance, it exhibits different absorption and emission properties in solvents like THF and the solid state. []* pH Sensitivity: As an amine-containing compound, its properties are affected by pH. For example, protonation of the amino group influences its halochromic behavior and UV-Vis absorption spectra. []* Thermal Stability: While generally stable, prolonged exposure to high temperatures can lead to degradation. Its thermal behavior is an important consideration in applications involving heat treatments. []

Q7: How is computational chemistry employed in research related to 4-Aminobenzaldehyde?

A8: Computational methods provide valuable insights into the properties and behavior of 4-Aminobenzaldehyde:* Density Functional Theory (DFT) Calculations: Used to study electron-donor abilities, predict spectroscopic properties, and gain a deeper understanding of its electronic structure. []* Molecular Modeling: Helps visualize the three-dimensional structure of the molecule and its interactions with other molecules, aiding in the design of new materials or understanding its behavior in different environments. []* Quantitative Structure-Activity Relationship (QSAR) Studies: Correlate the molecular structure of 4-Aminobenzaldehyde and its derivatives with their biological activities, aiding in drug discovery and optimization. []

Q8: What are the environmental concerns related to 4-Aminobenzaldehyde?

A8: While specific data on the ecotoxicological effects of 4-Aminobenzaldehyde might be limited, it is crucial to consider its potential environmental impact.

• Waste Management: Appropriate waste management strategies should be implemented during its synthesis, use, and disposal to prevent its release into the environment. []